N-(1',2-dimethyl-5'-morpholino-6'-oxo-1',6'-dihydro-[3,3'-bipyridin]-5-yl)-2-(trifluoromethyl)isonicotinamide
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Description
N-(1',2-dimethyl-5'-morpholino-6'-oxo-1',6'-dihydro-[3,3'-bipyridin]-5-yl)-2-(trifluoromethyl)isonicotinamide is a useful research compound. Its molecular formula is C23H22F3N5O3 and its molecular weight is 473.456. The purity is usually 95%.
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Scientific Research Applications
Neurokinin-1 Receptor Antagonism
N-(1',2-dimethyl-5'-morpholino-6'-oxo-1',6'-dihydro-[3,3'-bipyridin]-5-yl)-2-(trifluoromethyl)isonicotinamide is explored for its potential as a neurokinin-1 receptor antagonist. This type of antagonist is effective in pre-clinical tests relevant to clinical efficacy in emesis and depression (Harrison et al., 2001).
Synthesis and Characterization
The compound has been synthesized and characterized for its physical parameters using spectroscopic methods such as FT-IR, 1H NMR, 13C NMR, and MS (Aydın & Dağci, 2010).
Antifungal Activity
Research indicates the potential of related morpholin-3-yl-acetamide derivatives as broad-spectrum antifungal agents, suggesting similar compounds could exhibit fungicidal activity (Bardiot et al., 2015).
Cardiotonic Activity
Studies have demonstrated the cardiotonic activity of 5-cyano-(3,4'-bipyridine)-1'-oxides, which are structurally related to the compound . These studies highlight potential applications in cardiovascular therapeutics (Klauschenz et al., 1994).
Solar Cell Efficiency
Derivatives of the compound have been used to improve photoelectric conversion efficiency in dye-sensitized solar cells, indicating potential applications in solar energy technology (Wu et al., 2009).
pH Sensing in Cells
The compound's derivatives have been applied as pH fluorescent probes, useful for monitoring acidic and alkaline pH in biological systems, including cellular environments (Jiao et al., 2019).
Iron Chelation
Research on related compounds, such as 1,2-dimethyl-3-hydroxypyridin-4-one, demonstrates potential applications in iron chelation, which is crucial in managing iron overload conditions (Klein et al., 1991).
Insecticidal Properties
Pyridine derivatives, similar to the compound , have shown effectiveness as insecticides, suggesting possible applications in pest control (Bakhite et al., 2014).
Properties
IUPAC Name |
N-[6-methyl-5-(1-methyl-5-morpholin-4-yl-6-oxopyridin-3-yl)pyridin-3-yl]-2-(trifluoromethyl)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22F3N5O3/c1-14-18(16-9-19(22(33)30(2)13-16)31-5-7-34-8-6-31)11-17(12-28-14)29-21(32)15-3-4-27-20(10-15)23(24,25)26/h3-4,9-13H,5-8H2,1-2H3,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLSXRBXIDDFQIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=N1)NC(=O)C2=CC(=NC=C2)C(F)(F)F)C3=CN(C(=O)C(=C3)N4CCOCC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22F3N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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